Cas no 2248376-03-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-phenyl-1H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-phenyl-1H-indole-2-carboxylate
• CAS No: 2248376-03-4
• MF: C₂₃H₁₄N₂O₄
• MW: 382.368265628815
• CID: 6019728
• PubChem ID: 165906130
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6523418
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-phenyl-1H-indole-2-carboxylate
• 2248376-03-4

• Inchi： 1S/C23H14N2O4/c26-21-17-8-4-5-9-18(17)22(27)25(21)29-23(28)20-13-16-11-10-15(12-19(16)24-20)14-6-2-1-3-7-14/h1-13,24H
• InChI Key： KWAMWHFUDUMTBF-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2C=CC(C3C=CC=CC=3)=CC=2N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 382.09535693g/mol
• Monoisotopic Mass: 382.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-phenyl-1H-indole-2-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 6-phenyl-1H-indole-2-carboxylate: A Comprehensive Overview

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 6-phenyl-1H-indole-2-carboxylate (CAS No. 2248376-03-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention due to their unique structural features and versatile applications. The isoindole core of this molecule is a fused bicyclic system comprising a benzene ring and a lactam structure, contributing to its stability and reactivity. The presence of the 6-phenyl group further enhances its aromaticity and electronic properties, making it a valuable substrate for further functionalization.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 6-phenyl-1H-indole-2-carboxylate. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and selectivity in its preparation. These methods not only streamline the synthesis process but also pave the way for large-scale production, which is essential for its potential commercial applications.

The carboxylate group in this compound plays a pivotal role in its reactivity and functionality. It can act as a nucleophile or an electrophile depending on the reaction conditions, making it amenable to a wide range of transformations. For instance, esterification reactions can be utilized to modify the solubility and bioavailability of the compound, which is particularly relevant in drug delivery systems. Moreover, the dioxo group introduces additional functional diversity, enabling interactions with biological targets such as enzymes or receptors.

From a pharmacological perspective, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 6-phenyl-1H-indole-2-carboxylate has shown promising activity in preclinical studies targeting various diseases. Its ability to modulate key signaling pathways makes it a potential candidate for anti-cancer therapies. Recent studies have demonstrated its efficacy in inhibiting tumor growth in animal models by selectively targeting oncogenic kinases. Additionally, its anti-inflammatory properties suggest potential applications in treating chronic inflammatory disorders.

The structural versatility of this compound also extends to materials science. The isoindole framework has been incorporated into advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its high thermal stability and excellent electronic properties make it an ideal component for next-generation electronic devices. Researchers are actively exploring its integration into flexible electronics and wearable technologies, highlighting its broader impact beyond traditional pharmaceutical applications.

In conclusion, 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yli 6-fenilindolkarboksilat (CAS No. 2248376034) stands at the intersection of cutting-edge synthetic methods and diverse application domains. Its unique chemical structure and functional groups position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new facets of its properties and utilities, this compound is poised to make significant contributions to the advancement of science and technology.